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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2-Methyl-
5-oxohexanoic acid, a versatile bifunctional building block. Due to the presence of both a
carboxylic acid and a ketone functional group, this molecule offers a range of possibilities for
the synthesis of various carbocyclic and heterocyclic scaffolds.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 2-Methyl-5-oxohexanoic acid
is provided below. This data is essential for reaction monitoring and product characterization.
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Property Value

Molecular Formula C7H1203

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow liquid or solid
CAS Number 54248-02-1

Boiling Point Approx. 212 °C (at atmospheric pressure)

N Soluble in polar organic solvents (e.g.,
Solubility
methanol, ethanol, acetone) and aqueous base.

~208.0 (C=0, ketone), ~180.0 (C=0, acid),
13C NMR (CDCls, d) ~42.0 (CH), ~38.0 (CH2), ~29.0 (CHz), ~20.0
(CHs), ~15.0 (CHs)

~10-12 (br s, 1H, COOH), ~2.7 (g, 1H, CH),
1H NMR (CDCls, 8) ~2.5 (t, 2H, CH2), ~2.1 (s, 3H, CHs), ~1.9 (m,
2H, CH2), ~1.2 (d, 3H, CHs)

Applications in Organic Synthesis

2-Methyl-5-oxohexanoic acid is a valuable starting material for the synthesis of a variety of
cyclic compounds, including lactones and cyclopentenones. The following sections detail key
synthetic transformations.

Synthesis of Dihydro-5-methyl-5-(2-oxopropyl)furan-
2(3H)-one (A Saturated Lactone)

The reduction of the ketone functionality in 2-Methyl-5-oxohexanoic acid to a secondary
alcohol, followed by an acid-catalyzed intramolecular cyclization (lactonization), yields a
substituted y-butyrolactone. These structures are prevalent in natural products and
pharmacologically active compounds.
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2-Methyl-5-hydroxyhexanoic acid

* heat

Dihydro-5-methyl-5-(2-oxopropyl)furan-2(3H)-one

2-Methyl-5-oxohexanoic acid

. (COCl)z, cat. DMF
2. AlCI3

Mixed Anhydride Formation

l

Intramolecular Enolate Attack

l

Cyclic f-hydroxy ketone

ehydration

3-Methyl-5-acetylcyclopent-2-en-1-one
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Target Scaffold?

5-membered O-heterocycle \5-membered carbocycle

Saturated Lactone Cyclopentenone
Reduction -> Lactonization Intramolecular Aldol

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols: 2-Methyl-5-
oxohexanoic Acid in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278161#use-of-2-methyl-5-oxohexanoic-acid-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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